Cas no 349122-64-1 (4-Methyl-N-(5-methyl-2-pyridinyl)benzamide)

• Product Name: 4-Methyl-N-(5-methyl-2-pyridinyl)benzamide
• CAS No: 349122-64-1
• Molecular Formula: C₁₄H₁₄N₂O
• Molecular Weight: 226.27376
• CID: 1060851
• PubChem ID: 835260

4-Methyl-N-(5-methyl-2-pyridinyl)benzamide Properties

Names and Identifiers

• 4-Methyl-N-(5-methyl-2-pyridinyl)benzamide
• 4-METHYL-N-(5-METHYL-2-PYRIDINYL)BENZAMIDE (ZOLPIDEM IMPURITY)
• 4-methyl-N-(5-methylpyridin-2-yl)benzamide
• UNII-PG4110Y27I
• Zolpidem Impurity
• Zolpyridine
• Zolpyridine (4-Methyl-N-(5-methyl-2-pyridinyl)benzamide)
• Q27286534
• PG4110Y27I
• DTXSID30188466
• Oprea1_078142
• 5-Methyl-2-(4-methylbenzamido)pyridine
• SCHEMBL21709858
• 2,3,4,6-Tetra-O-benzyl-D-glucopyranosylAcetate
• 349122-64-1
• 4-Methyl-N-(5-methyl-2-pyridinyl)benzamide(zolpidem impurity)
• AKOS001317715
• Z71579671
• Benzamide, 4-methyl-N-(5-methyl-2-pyridinyl)-
• J-019804
• Zolpyridine; 4-Methyl-N-(5-methyl-2-pyridinyl)benzamide; Zolpidem Related Compound C
• Oprea1_682985
• DB-242084
• SB79557

• InChIKey： NBFFPKCKCRTTRE-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14N2O/c1-10-3-6-12(7-4-10)14(17)16-13-8-5-11(2)9-15-13/h3-9H,1-2H3,(H,15,16,17)
• SMILES： Cc1ccc(cc1)C(=O)Nc2ccc(cn2)C

Computed Properties

• Exact Mass: 226.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 226.110613074g/mol
• Heavy Atom Count: 17
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 42Ų

Experimental Properties

• LogP: 3.02370
• PSA: 41.99000
• Boiling Point: 314.6±37.0 °C at 760 mmHg
• Melting Point: 113-116°C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 144.1±26.5 °C
• Density: 1.2±0.1 g/cm3